Cas no 941823-60-5 (2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol)

• Product Name: 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol
• CAS No: 941823-60-5
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 5430631
• Update Time: 2025-06-14

2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-Methyl-benzyl)-1H-benzoimidazol-2-yl]-ethanol
• 2-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]ethanol
• 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol

• Inchi： 1S/C17H18N2O/c1-13-6-2-3-7-14(13)12-19-16-9-5-4-8-15(16)18-17(19)10-11-20/h2-9,20H,10-12H2,1H3
• InChI Key： WESCITPZXJKBBA-UHFFFAOYSA-N
• SMILES： C1(CCO)N(CC2=CC=CC=C2C)C2=CC=CC=C2N=1

Additional information on 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol

Comprehensive Overview of 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS No. 941823-60-5): Properties, Applications, and Research Insights

The compound 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS No. 941823-60-5) is a structurally unique benzodiazole derivative that has garnered significant attention in pharmaceutical and material science research. With its heterocyclic core and hydroxyl-functionalized side chain, this molecule exhibits versatile chemical properties, making it a subject of interest for drug discovery and organic synthesis. Recent studies highlight its potential as a scaffold for bioactive molecules, particularly in targeting enzyme modulation and receptor interactions.

In the context of current research trends, 941823-60-5 aligns with the growing demand for small-molecule modulators in therapeutic development. Its benzodiazole moiety is frequently explored in anticancer and anti-inflammatory applications, resonating with popular search queries like "benzodiazole-based drug candidates 2024" or "novel heterocyclic compounds for medicinal chemistry." The compound's 2-methylphenyl substitution further enhances its lipophilicity, a critical factor in drug bioavailability optimization—a hot topic in AI-driven drug design discussions.

From a synthetic chemistry perspective, the ethan-1-ol tail in 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol offers opportunities for derivatization, addressing frequent search terms such as "hydroxyl group functionalization techniques." Researchers have utilized this feature to create ester prodrugs or PEGylated conjugates, improving solubility profiles. The compound's CAS No. 941823-60-5 frequently appears in patent literature related to fluorescence probes, coinciding with the surge in interest for bioimaging agents in diagnostic applications.

Environmental and green chemistry considerations are increasingly prominent in user searches. Interestingly, 941823-60-5 demonstrates potential for catalytic applications due to its electron-rich aromatic system. This aligns with trending topics like "sustainable heterocyclic catalysts" and "non-toxic organic intermediates," positioning the compound as relevant to eco-friendly synthesis methodologies. Computational studies using molecular docking tools (a frequently searched technique) suggest its binding affinity toward certain protein targets, further expanding its research utility.

The structure-activity relationship (SAR) of 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol remains an active area of investigation, particularly regarding its metabolic stability—a key concern in medicinal chemistry optimization forums. Analytical characterization via NMR and HPLC-MS (common analytical search terms) confirms its high purity for research applications. As the pharmaceutical industry focuses on targeted drug delivery, this compound's molecular weight (293.36 g/mol) falls within the desirable range for blood-brain barrier penetration studies.

Emerging applications in material science have been explored, with 941823-60-5 serving as a precursor for organic semiconductors—a trending topic in "next-gen electronic materials." Its conjugated system enables charge transport properties, while the hydroxyl group permits surface functionalization of nanomaterials. These attributes respond to frequent queries about "multifunctional organic compounds for optoelectronics."

In conclusion, 2-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}ethan-1-ol (CAS No. 941823-60-5) represents a multifaceted compound bridging pharmaceutical innovation and advanced material development. Its structural features address numerous contemporary research challenges, from precision medicine to sustainable technology, ensuring its continued relevance in scientific literature and industrial applications.